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Compound of Interest

Compound Name: Adoxoside

Cat. No.: B1639002 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Adoxoside is a naturally occurring iridoid glycoside, a class of monoterpenoids known for their

diverse biological activities. This technical guide provides a detailed overview of the chemical

structure of Adoxoside, alongside available data on its physicochemical properties and

potential biological significance. Due to the limited specific research on Adoxoside, this report

also incorporates information on related iridoid glycosides from the Viburnum genus to provide

a broader context for its potential therapeutic applications.

Chemical Structure and Identification
Adoxoside is characterized by a core iridoid skeleton glycosidically linked to a glucose

molecule. Its systematic identification is established through its unique chemical identifiers.

Table 1: Chemical Identification of Adoxoside
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Identifier Value Source

IUPAC Name

methyl (1S,4aS,7S,7aS)-7-

(hydroxymethyl)-1-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-

1,4a,5,6,7,7a-

hexahydrocyclopenta[c]pyran-

4-carboxylate

[1]

Molecular Formula C₁₇H₂₆O₁₀ [1]

SMILES

COC(=O)C1=CO--INVALID-

LINK--O[C@H]3--INVALID-

LINK--CO)O)O">C@@HO

[1]

CAS Number 42830-26-2 [1]

Physicochemical Properties
The physicochemical properties of Adoxoside have been computationally predicted and are

summarized in the table below. These parameters are crucial for understanding its

pharmacokinetic and pharmacodynamic behavior.

Table 2: Computed Physicochemical Properties of Adoxoside
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Property Value Unit Source

Molecular Weight 390.38 g/mol [1]

XLogP3 -2.4 [1]

Hydrogen Bond

Donors
5 [1]

Hydrogen Bond

Acceptors
10 [1]

Rotatable Bond Count 6 [1]

Exact Mass 390.152597 Da [1]

Topological Polar

Surface Area
149 Å² [1]

Heavy Atom Count 27 [1]

Complexity 566 [1]

Biological Activities and Potential Significance
Direct experimental data on the biological activities of Adoxoside is limited. However, its

structural classification as an iridoid glycoside and its origin from plants of the Viburnum genus

suggest potential therapeutic properties. Iridoid glycosides isolated from Viburnum species

have demonstrated a range of biological effects, including:

Antimicrobial Activity: Compounds from Viburnum species have shown inhibitory effects

against various microorganisms.[2][3]

Anti-inflammatory Activity: Several iridoids and other phytochemicals from this genus

possess anti-inflammatory properties.[2]

Antioxidant Activity: Many constituents of Viburnum plants exhibit antioxidant capabilities.[2]

It is important to note that these activities are attributed to the genus and the class of

compounds and require specific experimental validation for Adoxoside.
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Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Adoxoside are not

readily available in the public domain. However, a general methodology for the isolation of

iridoid glycosides from plant material can be described as follows.

General Protocol for Isolation and Characterization of Iridoid Glycosides:

Extraction: Dried and powdered plant material (e.g., leaves, stems of Viburnum species) is

subjected to solvent extraction, typically using methanol or ethanol. This process is often

performed at room temperature with agitation or through Soxhlet extraction.

Fractionation: The crude extract is then partitioned with solvents of increasing polarity, such

as n-hexane, chloroform, ethyl acetate, and n-butanol, to separate compounds based on

their polarity. Iridoid glycosides are typically enriched in the more polar fractions (e.g., ethyl

acetate and n-butanol).

Chromatographic Purification: The enriched fractions are subjected to various

chromatographic techniques for the isolation of pure compounds. These techniques may

include:

Column Chromatography: Using silica gel or reversed-phase C18 silica gel as the

stationary phase.

Preparative High-Performance Liquid Chromatography (HPLC): For final purification of the

isolated compounds.

Structure Elucidation: The chemical structure of the purified compound (Adoxoside) is

determined using a combination of spectroscopic methods:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY,

HSQC, HMBC) NMR experiments to elucidate the connectivity of atoms and the

stereochemistry of the molecule.

Infrared (IR) Spectroscopy: To identify functional groups.
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Ultraviolet-Visible (UV-Vis) Spectroscopy: To identify chromophores.

General Workflow for Natural Product Isolation

Plant Material (e.g., Viburnum sp.)

Extraction (e.g., Methanol)

Crude Extract

Solvent Partitioning

Polar Fractions (Enriched with Glycosides)

Column Chromatography

Semi-pure Fractions

Preparative HPLC

Pure Adoxoside

Structure Elucidation (NMR, MS, etc.)
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A generalized workflow for the isolation and characterization of Adoxoside.

Signaling Pathways
There is currently no specific information available regarding the signaling pathways modulated

by Adoxoside. However, research on other iridoid glycosides and extracts from related plants

suggests potential interactions with key cellular signaling cascades involved in inflammation

and oxidative stress. For instance, some natural products have been shown to modulate

pathways such as the NF-κB and MAPK signaling pathways, which are critical in the

inflammatory response. Further research is necessary to determine if Adoxoside exhibits

similar activities.

Hypothetical Signaling Pathway Modulation by Iridoid Glycosides

Potential Cellular Effects

Anti-inflammatory Response Antioxidant Response

Iridoid Glycosides (e.g., Adoxoside)

NF-κB Pathway

Inhibition?

MAPK Pathway

Modulation?

Click to download full resolution via product page

A speculative diagram of potential signaling pathway modulation.

Conclusion
Adoxoside is an iridoid glycoside with a well-defined chemical structure. While specific

biological data for this compound is scarce, its structural class and botanical origin suggest

potential for further investigation in drug discovery and development. The information provided
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in this guide on related compounds from the Viburnum genus offers a foundation for future

research into the pharmacological profile of Adoxoside. Comprehensive studies are required

to elucidate its specific biological activities, mechanism of action, and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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